copper diacetate

• Molecular Formula: C4H6CuO4
• Molecular Weight: 181.63 g/mol
• InChI: InChI=1S/2C2H4O2.Cu/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• InChIKey: OPQARKPSCNTWTJ-UHFFFAOYSA-L

Copper Diacetate – Technical Baseline

Copper diacetate (cupric acetate, Cu(OAc)₂) is a copper(II) carboxylate salt that exists as a dimeric paddlewheel complex Cu₂(OAc)₄·2H₂O in the solid state, crystallising as dark green monoclinic crystals [1]. The monohydrate form (CAS 6046-93-1) has a molecular weight of 199.65 g·mol⁻¹, a melting point of 115 °C, and decomposes at 240 °C . It is employed as a homogeneous catalyst in cross‑coupling and oxidative reactions, a precursor for CuO‑based nanomaterials, and as a controlled Cu²⁺ source in fungicide formulations and biochemical applications such as DNA extraction . Unlike fully inorganic copper salts, the acetate ligand confers moderate water solubility, solubility in organic solvents, and a distinct thermal decomposition pathway that directly influences downstream material properties.

Homogeneous Catalysis

Supports cross-coupling and oxidative reactions with controlled Cu²⁺ activity

CuO Precursor

Enables nanomaterial synthesis via distinct multi-step thermal decomposition

Controlled Release

Provides intermediate Cu²⁺ release for fungicide and biochemical applications

• [1] van Niekerk, J. N.; Schoening, F. R. L. 'The Crystal Structure of Cupric Acetate Monohydrate, Cu₂(CH₃COO)₄·2H₂O.' Acta Crystallographica 1953, 6, 227–232. View Source

Why Copper Diacetate Is Not Interchangeable with Other Copper Salts

Copper salts share the Cu²⁺ cation, yet the counter‑ion dictates solubility, coordination geometry, redox potential, and thermal behaviour. Copper diacetate exhibits a water solubility of 72 g·L⁻¹ at 20 °C, which is 4.4‑fold lower than copper sulfate pentahydrate (320 g·L⁻¹), 10.5‑fold lower than copper chloride dihydrate (~757 g·L⁻¹), and 37‑fold lower than copper nitrate trihydrate (2670 g·L⁻¹) . This reduced solubility is not a deficiency; it enables slower, more controlled Cu²⁺ release in fungicide formulations and prevents excessive ionic strength in catalytic systems [1]. During thermal decomposition, copper diacetate follows a multi‑step pathway (dehydration at 168 °C, decomposition to Cu/Cu₂O/CuO between 168–302 °C, oxidation to CuO at 302–500 °C) that differs fundamentally from the single‑step decomposition of the nitrate or sulfate, directly affecting the speciation and morphology of derived oxide catalysts [2]. Consequently, substituting copper diacetate with a cheaper or more soluble copper salt—without re‑optimising the formulation or synthesis protocol—routinely results in altered particle size, reduced catalytic activity, or unintended phytotoxicity.

Risk Dimension

Copper Diacetate

Other Copper Salts (Sulfate, Chloride, Nitrate)

Solubility profile

Moderate solubility supports slower Cu²⁺ release

Higher solubility may shift release kinetics and increase phytotoxicity risk

Decomposition pathway

Multi-step thermal decomposition yields mixed Cu/Cu₂O/CuO phases

Single-step decomposition of alternative salts alters oxide speciation and morphology

Catalytic performance

Reported activity advantage in cross-coupling and SCR

Alternative copper sources may require re-optimization of synthesis protocols

• [1] US Patent Application 20240023557. 'Copper-Based Fungicide Composition.' Filed 2022-07-21. Paragraphs [0002]–[0004]. View Source
• [2] Lin, Z.; Han, D.; Li, S. 'Study on Thermal Decomposition of Copper(II) Acetate Monohydrate in Air.' Journal of Thermal Analysis and Calorimetry 2012, 107 (2), 471–477. View Source

Copper Diacetate: Head-to-Head Evidence vs. Copper Salt Comparators

Cross-Coupling Yield: Acetate vs. Gluconate Precursor

In the nickel‑free cross‑coupling of Grignard reagents with alkyl bromides, Cu(OAc)₂ (0.05 mmol loading) at 0 °C for 4 h gave the target hydrocarbon in 90% isolated yield. Under identical conditions, copper(II) gluconate (0.25 mmol, a 5‑fold higher loading) yielded only 7% due to dominant homo‑coupling side reactions [1]. Conventional inorganic copper catalysts (Li₂CuCl₄, CuX₂) were reported to be less effective across availability, solubility, stability, and activity [1]. Broad substrate scope (alkyl bromides, iodides, tosylates) yielded 90–99% of C₁₇–C₃₁ hydrocarbons at −10 to 60 °C within 2–5 h [1].

Cross-coupling yield

Head-to-head

90% yield

Supports catalyst selection for sp³–sp³ coupling

0.05 mmol Cu(OAc)₂ vs. gluconate 7% at 0.25 mmol, 0 °C, 4 h

Evidence Dimension	Isolated yield of cross‑coupled hydrocarbon product
Target Compound Data	Cu(OAc)₂: 90% isolated yield (0.05 mmol catalyst, 0 °C, 4 h)
Comparator Or Baseline	Copper(II) gluconate: 7% isolated yield (0.25 mmol catalyst, 0 °C, 6 h); Li₂CuCl₄ and CuX₂ reported qualitatively inferior
Quantified Difference	12.9‑fold higher yield with 5‑fold lower catalyst loading
Conditions	THF, Grignard reagent + alkyl bromide/tosylate, 0 °C, 4–6 h, homogeneous

Why This Matters

For synthetic chemists procuring a copper catalyst for sp³–sp³ cross‑coupling, Cu(OAc)₂ provides a 12.9‑fold yield advantage at one‑fifth the loading of the nearest tested organic copper salt, directly translating into lower catalyst cost per gram of isolated product.

• [1] Masada, H.; Anzai, Y.; Kikuchi, N. 'A Selective Synthesis of Hydrocarbons by Cross‑coupling Using Organic Copper Salt Catalysts.' Nippon Kagaku Kaishi 1995, 1995 (10), 844–847. View Source

Low-Temperature NH₃-SCR: Acetate-Derived Catalyst vs. Sulfate and Nitrate

In Cu‑SAPO‑34 zeolites prepared by ion exchange with three different copper precursors, the catalyst derived from copper acetate achieved 85.2% NOx conversion at 209 °C, the highest among all tested precursors at medium and low temperature [1]. The activity order was Cu(acetate)‑SAPO‑34 > Cu(sulfate)‑SAPO‑34 > Cu(nitrate)‑SAPO‑34 [1]. Separately, in Cu/SSZ‑13 catalysts, the light‑off temperature T₅₀ (temperature for ≥50% conversion) followed Cu(acetate)/SSZ‑13 < Cu(chloride)/SSZ‑13 < Cu(sulfate)/SSZ‑13 < Cu(nitrate)/SSZ‑13, with the acetate‑derived catalyst possessing the largest population of isolated Cu²⁺ ions and strongest Lewis acid sites [2].

NH₃-SCR low-T conversion

Head-to-head

Cu(OAc)₂-SAPO-34: 85.2% Cu(sulfate): lower · Cu(nitrate): lowest

Highest reported NOx conversion among tested precursors

209 °C, fixed-bed, Cu-SAPO-34 zeolite

Evidence Dimension	NOx conversion at medium‑low temperature and light‑off temperature T₅₀
Target Compound Data	Cu(acetate)-SAPO-34: 85.2% NOx conversion at 209 °C; Cu(acetate)/SSZ-13: lowest T₅₀ among four precursors
Comparator Or Baseline	Cu(sulfate)-SAPO-34: lower conversion; Cu(nitrate)-SAPO-34: lowest conversion. T₅₀ order: acetate < chloride < sulfate < nitrate
Quantified Difference	Acetate‑derived catalyst delivers highest NOx conversion at low temperature; exact T₅₀ deltas available in full text
Conditions	Fixed‑bed flow reactor, NH₃‑SCR, 100–500 °C range, zeolites Cu‑SAPO‑34 and Cu/SSZ‑13

Why This Matters

Automotive and stationary emission control catalyst developers who select copper acetate as the precursor obtain measurably superior low‑temperature SCR activity compared to sulfate or nitrate precursors, enabling compliance with cold‑start emission regulations.

• [1] Wang, S. et al. 'Effects of Copper Sources on Selective Catalytic Reduction of NO with NH₃ of Cu‑SAPO‑34.' Journal of Molecular Catalysis (China) 2016, 2, 151. (SciEngine). View Source
• [2] Zhou, S.; Wang, H.; Wang, S.; Liu, L. 'Effects of Copper Precursors on Catalytic Performance of Cu/SSZ‑13 Catalyst for NH₃ Selective Catalytic Reduction of NO.' Guilin University of Technology, Scholarmate Abstract. View Source

Glycerol Hydrogenolysis Productivity: Acetate vs. Sulfate Precursor

In the catalytic hydrogenolysis of glycerol to 1,2‑propanediol, in‑situ generated dispersed copper catalysts were compared using three precursor salts under identical conditions (T = 220 °C, p(H₂) = 3.0 MPa, KOH/Cu = 5.8, Gly/Cu = 50 mol). At τ = 1 h, Cu(OAc)₂·H₂O exhibited a specific glycerol productivity (SPGly) of 99.2 mmol·g_cat⁻¹·h⁻¹ and a 1,2‑propanediol productivity (SPPG) of 54.3 mmol·g_cat⁻¹·h⁻¹ [1]. In contrast, CuSO₄·5H₂O reached only SPGly = 26.1 and SPPG = 16.4 at τ = 5 h, while the industrial reference Cu‑Cr₂O₃ yielded SPGly = 30.4 and SPPG = 20.8 at τ = 5 h [1]. The acetate‑derived catalyst also achieved peak productivity in the shortest reaction time, indicating a higher intrinsic turnover frequency.

Glycerol hydrogenolysis

Head-to-head

99.2 mmol·g⁻¹·h⁻¹

3.8× higher SPGly vs. sulfate; outperforms Cu-Cr₂O₃

220 °C, 3.0 MPa H₂, KOH/Cu 5.8, batch autoclave

Evidence Dimension	Specific glycerol productivity (SPGly) and 1,2‑propanediol productivity (SPPG)
Target Compound Data	Cu(OAc)₂·H₂O: SPGly = 99.2, SPPG = 54.3 mmol·g_cat⁻¹·h⁻¹ (τ = 1 h)
Comparator Or Baseline	CuSO₄·5H₂O: SPGly = 26.1, SPPG = 16.4 (τ = 5 h); Cu‑Cr₂O₃: SPGly = 30.4, SPPG = 20.8 (τ = 5 h)
Quantified Difference	3.8‑fold higher SPGly (acetate vs. sulfate); 3.3‑fold higher SPPG
Conditions	T = 220 °C, p(H₂) = 3.0 MPa, KOH/Cu = 5.8 mol/mol, Gly/Cu = 50 mol/mol, batch autoclave

Why This Matters

For biodiesel‑derived glycerol valorisation, selecting copper acetate as the catalyst precursor yields a 3.8‑fold higher reactor throughput per gram of catalyst compared to copper sulfate, substantially reducing catalyst inventory cost and reactor size for a given production target.

• [1] Terekhova, E. N. et al. 'In Situ‑Generated, Dispersed Cu Catalysts for the Catalytic Hydrogenolysis of Glycerol.' Molecules 2022, 27 (24), 8778. Table 6. View Source

CuO Support: Acetate-Derived Morphology and Oxygen Mobility Advantage

When CuO supports were prepared from different copper precursors for Au/CuO catalysts in glycerol oxidation, CuO derived from copper acetate (CuO‑CA) exhibited the highest oxygen mobility among all tested supports [1]. Au nanoparticles deposited on CuO‑CA were small (2–4 nm) and uniform in dispersion, whereas CuO prepared from copper nitrate (CuO‑CN) and commercial CuO produced larger, less uniform Au particles [1]. Consequently, Au/CuO‑CA demonstrated the best catalytic activity for the oxidation of glycerol to methyl lactate (86% conversion, 60% methyl lactate yield at 90 °C) [1]. In independent work on CuO photocatalysts, the acetate precursor yielded the smallest particle size (nanosphere morphology) among acetate, chloride, and nitrate precursors, directly correlating with the highest photodegradation efficiency [2].

CuO support properties

Head-to-head

High O₂ mobility · Au 2–4 nm

Supports dispersion and oxidation activity

Acetate-derived CuO vs. nitrate/commercial CuO

Evidence Dimension	Au nanoparticle size, oxygen mobility, and catalytic glycerol oxidation activity
Target Compound Data	CuO‑CA (acetate): Au particle size 2–4 nm, uniform; highest oxygen mobility; 86% glycerol conversion, 60% methyl lactate yield
Comparator Or Baseline	CuO‑CN (nitrate): larger Au particles; lower oxygen mobility; CuO‑commercial: lowest performance
Quantified Difference	Au particle size 2–4 nm on acetate‑CuO vs. larger and non‑uniform on nitrate‑CuO; qualitative superiority in oxygen mobility
Conditions	Au/CuO catalyst preparation, glycerol oxidation in base‑free methanol at 90 °C

Why This Matters

Catalyst developers targeting supported gold or copper oxide catalysts should specify copper acetate as the precursor to reproducibly obtain small (2–4 nm), monodisperse active metal particles and maximised oxygen lability—a predictor of oxidation activity.

• [1] Wang, Y. et al. 'Utilization of Biodiesel Byproduct Glycerol: Production of Methyl Lactate over Au/CuO and Sn‑Beta Binary Catalyst under Mild Reaction Conditions.' Energy Conversion and Management 2019, 196, 277–285. View Source
• [2] Muthusamy, P. et al. 'Morphologically Tailored CuO Nanostructures Toward Visible‑Light‑Driven Photocatalysis.' Materials Letters 2020, 278, 128460. (Research Output NCKU). View Source

Aqueous Solubility and Cu²⁺ Release: Acetate vs. Sulfate Dissolution

The aqueous solubility of copper‑based fungicides directly governs Cu²⁺ ion release rate and phytotoxicity. Copper diacetate monohydrate has a water solubility of 72 g·L⁻¹ at 20 °C , compared to 320 g·L⁻¹ for copper sulfate pentahydrate , ~757–1150 g·L⁻¹ for copper chloride dihydrate , and 2670 g·L⁻¹ for copper nitrate trihydrate . The patent literature classifies cupric acetate among highly soluble copper sources—alongside chloride, formate, and nitrate—but its solubility sits at the lower boundary of this group, offering a distinct intermediate Cu²⁺ release profile between the rapidly dissolving sulfate/nitrate and the sparingly soluble 'fixed' coppers (hydroxide, oxychloride sulfate, tribasic sulfate) [1]. In melon cultivation trials, 99% copper acetate caused severe phytotoxicity, but 99% copper sulfate was nearly as phytotoxic, while formulated fixed coppers (e.g., copper hydroxide, copper oxychloride) were safer [2]. This underscores that solubility must be matched to the application context: copper diacetate provides rapid initial Cu²⁺ availability for acute pathogen control in non‑sensitive crops, whereas fixed coppers suit prophylactic programmes on sensitive cultivars.

Aqueous solubility

Cross-study

72 g·L⁻¹

Intermediate Cu²⁺ release; 4.4× lower than CuSO₄

20 °C, water; compared to sulfate, chloride, nitrate

Evidence Dimension	Aqueous solubility (g·L⁻¹ at 20 °C) and associated Cu²⁺ release behaviour
Target Compound Data	Copper(II) acetate monohydrate: 72 g·L⁻¹
Comparator Or Baseline	CuSO₄·5H₂O: 320 g·L⁻¹; CuCl₂·2H₂O: ~757 g·L⁻¹; Cu(NO₃)₂·3H₂O: 2670 g·L⁻¹; fixed coppers (Cu(OH)₂, COCS): sparingly soluble
Quantified Difference	4.4‑fold lower solubility than CuSO₄; 10.5‑fold lower than CuCl₂; 37‑fold lower than Cu(NO₃)₂
Conditions	20 °C, deionised water, as reported on vendor certificates of analysis

Why This Matters

Formulators selecting a soluble copper source for fungicidal or algaecidal products can use copper diacetate to achieve a Cu²⁺ release rate intermediate between the excessively rapid sulfate/nitrate and the excessively slow fixed coppers, tailoring acute efficacy versus phytotoxicity for specific crop‑pathogen systems.

• [1] US Patent Application 20240023557. 'Copper-Based Fungicide Composition.' Filed 2022-07-21. Paragraphs [0002]–[0004]. View Source
• [2] Liu, X. et al. 'Effects of Six Copper Formulations on Growth, Yield and Quality of Melon.' Chinese Agricultural Science Bulletin (CQVIP abstract), cited phytotoxicity ranking: 99% copper acetate > 99% copper sulfate > formulated fixed coppers. View Source

Copper Diacetate: Key Application Scenarios

Sp³–Sp³ Cross-Coupling Catalyst for Hydrocarbon Synthesis

Procurement of copper diacetate as a homogeneous catalyst for Grignard‑based cross‑coupling of alkyl bromides, iodides, or tosylates is supported by a 90% isolated yield at only 0.05 mmol loading, compared to 7% yield with copper gluconate at five‑fold higher loading [Section 3, Evidence Item 1, REFS-1]. This translates into lower catalyst consumption per batch and reduced purification burden from homo‑coupling by‑products. Organometallic labs and fine‑chemical manufacturers producing C₁₇–C₃₁ alkanes, phenylalkanes, or cyclohexylalkanes are the primary beneficiaries.

Precursor for Low-Temperature NH₃-SCR Zeolite Catalysts

When ion‑exchanging Cu into SSZ‑13 or SAPO‑34 zeolites, copper acetate delivers the lowest light‑off temperature T₅₀ and the highest medium‑low temperature NOx conversion (85.2% at 209 °C for Cu‑SAPO‑34) [Section 3, Evidence Item 2, REFS-1][Section 3, Evidence Item 2, REFS-2]. Catalyst manufacturers and automotive OEMs targeting cold‑start NOx abatement should specify the acetate precursor to maximise the population of isolated Cu²⁺ active sites and strong Lewis acidity.

In-Situ Catalyst for Glycerol Hydrogenolysis to 1,2-Propanediol

For continuous or batch hydrogenolysis of glycerol, copper acetate as the precursor salt provides a 3.8‑fold higher specific glycerol productivity (SPGly = 99.2 vs. 26.1 mmol·g_cat⁻¹·h⁻¹) compared to copper sulfate, and outperforms the industrial Cu‑Cr₂O₃ benchmark [Section 3, Evidence Item 3, REFS-1]. Biorefinery operators and catalyst toll‑manufacturers can achieve the same 1,2‑PD output with approximately one‑quarter of the catalyst inventory, significantly reducing both CAPEX and spent‑catalyst disposal costs.

CuO Support for High-Dispersion Gold and Copper Oxide Catalysts

When CuO is employed as a support for gold nanoparticles in glycerol oxidation or as a photocatalyst, the acetate‑derived CuO yields Au particles of 2–4 nm with uniform dispersion and the highest oxygen mobility among acetate, nitrate, and commercial CuO sources [Section 3, Evidence Item 4, REFS-1][Section 3, Evidence Item 4, REFS-2]. Heterogeneous catalysis R&D groups and catalyst producers targeting maximal dispersion of precious metals on CuO should mandate copper acetate as the CuO precursor in their synthesis protocols.

Application

Selection Property

Validation Focus

sp³–sp³ cross‑coupling of alkyl halides

High reported coupling yield

Yield reproducibility at low catalyst loading

Low‑temperature NH₃‑SCR zeolites

Low light‑off temperature

Isolated Cu²⁺ active site population

Glycerol hydrogenolysis to 1,2‑propanediol

High specific glycerol productivity

Catalyst inventory and reactor throughput

CuO support for precious metal catalysts

Uniform Au nanoparticle dispersion

Oxygen mobility and particle size control

• [1] Masada, H.; Anzai, Y.; Kikuchi, N. 'A Selective Synthesis of Hydrocarbons by Cross‑coupling Using Organic Copper Salt Catalysts.' Nippon Kagaku Kaishi 1995, 1995 (10), 844–847. View Source